Cas no 313950-53-7 (4-Piperidineethanol,2-(1-methylethyl)-,(2R,4R)-rel-(9CI))

• Product Name: 4-Piperidineethanol,2-(1-methylethyl)-,(2R,4R)-rel-(9CI)
• CAS No: 313950-53-7
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 301033
• Update Time: 2023-03-30

4-Piperidineethanol,2-(1-methylethyl)-,(2R,4R)-rel-(9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Piperidineethanol,2-(1-methylethyl)-, (2R,4R)-rel-
• 4-Piperidineethanol,2-(1-methylethyl)-,(2R,4R)-rel-(9CI)
• 4-Piperidineethanol, 2-(1-methylethyl)-, (2R,4R)-rel-

• Inchi： 1S/C10H21NO/c1-8(2)10-7-9(4-6-12)3-5-11-10/h8-12H,3-7H2,1-2H3/t9-,10+/m0/s1
• InChI Key： QSZYTWIPQCRPJH-VHSXEESVSA-N
• SMILES： N1CC[C@@H](CCO)C[C@@H]1C(C)C

Computed Properties

• Exact Mass: 171.162
• Monoisotopic Mass: 171.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3A^2